Cas no 3002486-35-0 (1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol)

1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol is a brominated and fluorinated biphenyl derivative with a propanol substituent, offering versatile utility in synthetic organic chemistry. Its structure, featuring both bromo and fluoro functional groups, enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The propanol side chain provides a handle for further functionalization, making it valuable in pharmaceutical and materials science research. The compound's well-defined stereochemistry and high purity ensure reproducibility in complex synthetic pathways. Its stability under standard conditions facilitates handling and storage, while its unique substitution pattern supports the development of novel bioactive molecules or advanced materials.
1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol structure
3002486-35-0 structure
Product Name:1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol
CAS No:3002486-35-0
MF:C15H14BrFO
MW:309.173467159271
CID:6797207
PubChem ID:171366339
Update Time:2025-11-05

1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol
    • 3002486-35-0
    • Inchi: 1S/C15H14BrFO/c1-2-13(18)14-12(16)9-8-11(15(14)17)10-6-4-3-5-7-10/h3-9,13,18H,2H2,1H3
    • InChI Key: VESYDSSAFNTYGW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C=CC=CC=2)C(=C1C(CC)O)F

Computed Properties

  • Exact Mass: 308.02121g/mol
  • Monoisotopic Mass: 308.02121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.2Ų

1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB605413-250mg
1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol; .
3002486-35-0
250mg
€355.80 2024-07-24
abcr
AB605413-1g
1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol; .
3002486-35-0
1g
€659.60 2024-07-24
abcr
AB605413-5g
1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol; .
3002486-35-0
5g
€2218.40 2024-07-24

Additional information on 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol

Introduction to 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol (CAS No. 3002486-35-0)

1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol (CAS No. 3002486-35-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromo and fluoro substituents on a biphenyl scaffold, which endow it with distinct physical and chemical properties.

The molecular formula of 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol is C15H14BrFO, and its molecular weight is 308.17 g/mol. The compound's structure consists of a biphenyl core with a bromine atom at the para position of one phenyl ring and a fluorine atom at the meta position of the other phenyl ring. The propanol moiety is attached to the 3-position of the second phenyl ring, contributing to its hydrophilic nature.

In terms of physical properties, 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol is a white crystalline solid at room temperature with a melting point ranging from 95°C to 97°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various synthetic transformations and analytical techniques.

The synthesis of 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the coupling of 4-bromo-2-fluorophenylboronic acid with 3-bromobenzaldehyde followed by reduction to form the corresponding alcohol. This synthetic pathway has been optimized to achieve high yields and purity, making it an attractive target for large-scale production.

In the field of medicinal chemistry, 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The bromo and fluoro substituents play crucial roles in modulating the compound's binding affinity and selectivity towards its target enzyme.

Beyond its medicinal applications, 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol has also found utility in materials science. Its unique electronic properties make it a valuable building block for the synthesis of advanced functional materials such as organic semiconductors and luminescent materials. These materials have potential applications in optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells.

The environmental impact of 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol has been a subject of increasing interest. Studies have shown that this compound exhibits low toxicity and environmental persistence when handled properly. However, it is important to follow standard safety protocols during synthesis and handling to minimize any potential risks.

In conclusion, 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol (CAS No. 3002486-35-0) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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